Cas no 106675-21-2 (2(3H)-Benzothiazolone,6-ethyl-)
106675-21-2 structure
Product Name:2(3H)-Benzothiazolone,6-ethyl-
CAS No:106675-21-2
MF:C9H9NOS
MW:179.238860845566
CID:127260
PubChem ID:19913103
Update Time:2025-04-18
2(3H)-Benzothiazolone,6-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzothiazolone,6-ethyl-
- 6-Ethylbenzothiazolone
- 2(3H)-Benzothiazolone,6-ethyl-(9CI)
- 6-Ethyl-2(3H)-benzothiazolone
- 106675-21-2
- AKOS006307203
- SCHEMBL9204486
- 6-ethyl-1,3-benzothiazol-2-ol
- SCHEMBL19997568
- 6-ETHYL-3H-1,3-BENZOTHIAZOL-2-ONE
-
- Inchi: 1S/C9H9NOS/c1-2-6-3-4-7-8(5-6)12-9(11)10-7/h3-5H,2H2,1H3,(H,10,11)
- InChI Key: YDSXLCGOBXZYOK-UHFFFAOYSA-N
- SMILES: S1C(NC2C=CC(=CC1=2)CC)=O
Computed Properties
- Exact Mass: 179.04057
- Monoisotopic Mass: 179.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 54.4A^2
Experimental Properties
- PSA: 29.1
2(3H)-Benzothiazolone,6-ethyl- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
106675-21-2 (2(3H)-Benzothiazolone,6-ethyl-) Related Products
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